Cas no 22017-47-6 (Benzamide, 4-nitro-N-(phenylsulfonyl)-)

Benzamide, 4-nitro-N-(phenylsulfonyl)- structure
22017-47-6 structure
Product Name:Benzamide, 4-nitro-N-(phenylsulfonyl)-
CAS No:22017-47-6
MF:C13H10N2O5S
MW:306.293901920319
CID:1405885
PubChem ID:3826669
Update Time:2025-04-20

Benzamide, 4-nitro-N-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-nitro-N-(phenylsulfonyl)-
    • N-(benzenesulfonyl)-4-nitrobenzamide
    • SR-01000239398
    • N-(benzenesulfonyl)-p-nitrobenzamide
    • SR-01000239398-1
    • Cambridge id 6630598
    • 4-nitro-N-(phenylsulfonyl)benzamide
    • SCHEMBL8654939
    • DTXSID10396961
    • 22017-47-6
    • Oprea1_860158
    • AKOS002239853
    • OQEUNFWYPVZJNK-UHFFFAOYSA-N
    • Inchi: 1S/C13H10N2O5S/c16-13(10-6-8-11(9-7-10)15(17)18)14-21(19,20)12-4-2-1-3-5-12/h1-9H,(H,14,16)
    • InChI Key: OQEUNFWYPVZJNK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC(C1C=CC(=CC=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

  • Exact Mass: 306.0311
  • Monoisotopic Mass: 306.03104260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 106.38
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